Cas no 1805552-11-7 (1-Bromo-2-fluoro-5-iodo-4-nitrobenzene)

• Product Name: 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene
• CAS No: 1805552-11-7
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4970526
• Update Time: 2025-08-03

1-Bromo-2-fluoro-5-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H
• InChI Key： YOGATKPNAWCKHO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1[N+](=O)[O-])F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene

Comprehensive Overview of 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene (CAS No. 1805552-11-7): Properties, Applications, and Industry Insights

1-Bromo-2-fluoro-5-iodo-4-nitrobenzene (CAS No. 1805552-11-7) is a halogenated aromatic compound with significant relevance in modern organic synthesis and pharmaceutical research. This multifunctional benzene derivative integrates bromine, fluorine, iodine, and nitro groups, making it a versatile intermediate for constructing complex molecular architectures. Its unique structural features have garnered attention in cross-coupling reactions, medicinal chemistry, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound's electronic properties are heavily influenced by the synergistic effects of its substituents. The nitro group enhances electrophilicity, while the halogen atoms (Br, F, I) provide distinct reactivity patterns for nucleophilic aromatic substitution (SNAr) or metal-catalyzed transformations. Researchers frequently explore its role in C-H functionalization and heterocycle formation, addressing growing demands for high-value chemical building blocks in drug discovery pipelines.

Recent studies highlight the utility of 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene in designing PET radiotracers and fluorescent probes, capitalizing on the iodine atom's potential for radioisotope labeling. This aligns with the surge in theranostic applications and precision medicine, where multifunctional compounds bridge diagnostic and therapeutic modalities. The fluorine atom's presence further enables metabolic stability tuning, a critical consideration in pharmacokinetic optimization.

From a synthetic perspective, the compound serves as a strategic platform for sequential functionalization. Chemists leverage the differential reactivity of its halogens (I > Br > F) in orthogonal coupling strategies, enabling efficient access to polysubstituted arenes. Such capabilities resonate with industry needs for modular synthesis and library diversification, particularly in agrochemical and electronic material development.

Environmental and handling considerations for CAS 1805552-11-7 follow standard protocols for halogenated nitroaromatics. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation controls are recommended during handling. The compound's stability profile makes it suitable for global supply chains, with storage typically under inert atmospheres to prevent degradation.

Market analysts note increasing patent activity involving 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene, particularly in kinase inhibitor development and OLED materials. Its structural motifs appear in several clinical candidate molecules, reflecting the pharmaceutical industry's focus on halogen-enriched scaffolds. The compound's cost-effectiveness compared to specialized boronates or stannanes contributes to its adoption in high-throughput screening campaigns.

Emerging applications in covalent inhibitor design exploit the electrophilic character of this nitrobenzene derivative. Researchers are investigating its potential in targeted protein degradation (PROTACs) and bioorthogonal chemistry, areas experiencing exponential growth. These developments position 1805552-11-7 as a compound of continuing interest in cutting-edge drug discovery methodologies.

Quality specifications for 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene typically emphasize HPLC purity (>98%) and rigorous halogen content verification, crucial for reproducibility in sensitive reactions. Advanced analytical techniques like LC-MS and 19F NMR are employed for batch characterization, meeting the stringent requirements of GMP-compliant synthesis.

The compound's future prospects appear promising, with computational studies suggesting unexplored reactivity patterns in photocatalyzed transformations. As the chemical industry prioritizes atom economy and step-efficient synthesis, multifunctional intermediates like 1-Bromo-2-fluoro-5-iodo-4-nitrobenzene will likely see expanded utilization across multiple life science and advanced material sectors.